Cas no 88606-01-3 (Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-)

Benzoic acid, 4-[(methyloctadecylamino)carbonyl]- structure
88606-01-3 structure
Product name:Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-
CAS No:88606-01-3
MF:C27H45NO3
MW:431.651108503342
CID:626898
PubChem ID:70522701

Benzoic acid, 4-[(methyloctadecylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-
    • 4-[methyl(octadecyl)carbamoyl]benzoic acid
    • 88606-01-3
    • DTXSID00742256
    • SCHEMBL11133366
    • Inchi: InChI=1S/C27H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-28(2)26(29)24-19-21-25(22-20-24)27(30)31/h19-22H,3-18,23H2,1-2H3,(H,30,31)
    • InChI Key: WQLAKWIVPJUUTB-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCN(C)C(=O)C1=CC=C(C=C1)C(=O)O

Computed Properties

  • Exact Mass: 431.33994430g/mol
  • Monoisotopic Mass: 431.33994430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 19
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6Ų
  • XLogP3: 9.7

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